Cas no 1017778-93-6 (2-Methoxy-6-(trifluoromethyl)benzonitrile)

2-Methoxy-6-(trifluoromethyl)benzonitrile structure
1017778-93-6 structure
Product Name:2-Methoxy-6-(trifluoromethyl)benzonitrile
CAS No:1017778-93-6
MF:C9H6F3NO
MW:201.14525270462
MDL:MFCD09832322
CID:3165602
PubChem ID:20112040
Update Time:2025-04-21

2-Methoxy-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-6-(trifluoromethyl)benzonitrile
    • JS-4674
    • DTXSID201273038
    • MFCD09832322
    • 1017778-93-6
    • OWJIFFRRYYZZTM-UHFFFAOYSA-N
    • CS-0373268
    • AKOS015956455
    • SCHEMBL14590437
    • MDL: MFCD09832322
    • Inchi: 1S/C9H6F3NO/c1-14-8-4-2-3-7(6(8)5-13)9(10,11)12/h2-4H,1H3
    • InChI Key: OWJIFFRRYYZZTM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1C#N)OC)(F)F

Computed Properties

  • Exact Mass: 201.04014830g/mol
  • Monoisotopic Mass: 201.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33Ų

2-Methoxy-6-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015000530-250mg
2-Methoxy-6-(trifluoromethyl)benzonitrile
1017778-93-6 97%
250mg
$470.40 2023-09-04
Alichem
A015000530-500mg
2-Methoxy-6-(trifluoromethyl)benzonitrile
1017778-93-6 97%
500mg
$863.90 2023-09-04
Alichem
A015000530-1g
2-Methoxy-6-(trifluoromethyl)benzonitrile
1017778-93-6 97%
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$1579.40 2023-09-04
abcr
AB264484-5 g
2-Methoxy-6-(trifluoromethyl)benzonitrile, 97%; .
1017778-93-6 97%
5g
€358.60 2023-04-26
abcr
AB264484-10 g
2-Methoxy-6-(trifluoromethyl)benzonitrile, 97%; .
1017778-93-6 97%
10g
€634.50 2023-04-26
Apollo Scientific
PC303044-1g
2-Methoxy-6-(trifluoromethyl)benzonitrile
1017778-93-6 98%
1g
£59.00 2025-02-21
Apollo Scientific
PC303044-5g
2-Methoxy-6-(trifluoromethyl)benzonitrile
1017778-93-6 98%
5g
£179.00 2025-02-21
Apollo Scientific
PC303044-10g
2-Methoxy-6-(trifluoromethyl)benzonitrile
1017778-93-6 98%
10g
£334.00 2025-02-21
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H32470-1g
2-Methoxy-6-(trifluoromethyl)benzonitrile, 97%
1017778-93-6 97%
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¥1562.00 2023-03-15
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H32470-5g
2-Methoxy-6-(trifluoromethyl)benzonitrile, 97%
1017778-93-6 97%
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¥6270.00 2023-03-15
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